Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride

• CAS RN: 100098-72-4
• Molecular Formula: C12H15BrClNOS
• Molecular Weight: 336.68 g/mol
• IUPAC Name: 2-[(3-bromophenyl)methylsulfanyl]-4,4-dimethyl-5H-1,3-oxazole;hydrochloride
• InChI: InChI=1S/C12H14BrNOS.ClH/c1-12(2)8-15-11(14-12)16-7-9-4-3-5-10(13)6-9;/h3-6H,7-8H2,1-2H3;1H
• InChI Key: AYYJDOJHFBBVKK-UHFFFAOYSA-N
• SMILES: CC1(COC(=N1)SCC2=CC(=CC=C2)Br)C.Cl
• synonyms: 2-[(3-bromophenyl)methylsulfanyl]-4,4-dimethyl-5H-1,3-oxazole hydrochl oride

Description

Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied due to its potential applications in various fields, including medicinal chemistry and material science.

Mechanism Of Action

The mechanism of action of Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride is not fully understood. However, it is believed that the compound works by inhibiting the growth of microorganisms and cancer cells by interfering with their metabolic processes.

Biochemical And Physiological Effects

Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that the compound has antimicrobial and antifungal properties. In vivo studies have shown that the compound has anticancer properties and can inhibit the growth of cancer cells.

Advantages And Limitations For Lab Experiments

The advantages of using Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride in lab experiments include its potential applications in medicinal chemistry and material science. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride. These include:
1. Further studies to fully understand the mechanism of action of the compound.
2. The development of new synthetic routes for the compound.
3. The study of the compound's potential applications in other fields of scientific research.
4. The study of the compound's potential toxicity and its effects on the environment.
5. The development of new derivatives of the compound with improved properties.
Conclusion:
In conclusion, Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride is a chemical compound that has gained significant attention in the field of scientific research. This compound has potential applications in medicinal chemistry and material science. Further studies are needed to fully understand its mechanism of action and potential toxicity. The development of new synthetic routes and derivatives of the compound may lead to improved properties and potential applications in other fields of scientific research.

Synthesis Methods

The synthesis of Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride involves a multi-step process. The first step involves the condensation of 3-bromobenzaldehyde and thioacetic acid in the presence of acetic anhydride to form 3-benzylthioacetylbenzaldehyde. The second step involves the cyclization of 3-benzylthioacetylbenzaldehyde with acetone in the presence of ammonium acetate to form 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-oxazole. The final step involves the hydrochloride salt formation of the compound.

Scientific Research Applications

Oxazole, 4,5-dihydro-2-(((3-bromophenyl)methyl)thio)-4,4-dimethyl-, hydrochloride has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been studied for its antimicrobial, antifungal, and anticancer properties. In material science, this compound has been studied for its potential applications in the development of organic semiconductors and optoelectronic devices.